4-(2-Chloro-4-fluorobenzoyl)piperazin-2-one

• Molecular Formula: C11H10ClFN2O2
• Molecular Weight: 256.66 g/mol
• IUPAC Name: 4-(2-chloro-4-fluorobenzoyl)piperazin-2-one
• InChI: InChI=1S/C11H10ClFN2O2/c12-9-5-7(13)1-2-8(9)11(17)15-4-3-14-10(16)6-15/h1-2,5H,3-4,6H2,(H,14,16)
• InChI Key: HZLIZKNDVZVFOV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=O)C2=C(C=C(C=C2)F)Cl

Description

4-(2-Chloro-4-fluorobenzoyl)piperazin-2-one is a useful research compound. Its molecular formula is C11H10ClFN2O2 and its molecular weight is 256.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-piperazinone (4.00 g, 40 mmol, commercially available e.g. from Sigma-Aldrich) was dissolved in Dichloromethane (DCM) (125 mL) and to this was added triethylamine (6.69 mL, 48.0 mmol). This solution was then cooled with ice water. 2-Chloro-4-fluorobenzoyl chloride (8.49 g, 44.0 mmol, commercially available e.g. from Maybridge, Alfa Aesar or ABCR) was then diluted down with Dichloromethane (DCM) (25 mL), before being added via a pressure-equalizing dropping funnel. The solution was allowed to stir at room temperature overnight, and was then washed with sodium bicarbonate (100 ml), the solid was removed, and the remaining solution was washed again with sodium bicarbonate (100 ml) and brine (100 ml), before being dried over magnesium sulphate. The solvent was then removed in vacuo to afford crude product which was triturated with hexane then stirred in ethyl acetate at 80° C., before being filtered and air-dried to give 4-[(2-chloro-4-fluorophenyl)carbonyl]-2-piperazinone (5.179 g).